Cas no 93570-39-9 (Ethanone, 1-[4-(hexylthio)phenyl]-)

• Product Name: Ethanone, 1-[4-(hexylthio)phenyl]-
• CAS No: 93570-39-9
• MF: C₁₄H₂₀OS
• MW: 236.373003005981
• CID: 1982442
• PubChem ID: 7471996
• Update Time: 2025-04-21

Ethanone, 1-[4-(hexylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(hexylthio)phenyl]-
• 1-[4-(hexylsulfanyl)phenyl]ethan-1-one
• AN-651/43278308
• AKOS013703220
• DB-111151
• SCHEMBL3964843
• 1-(4-hexylsulfanylphenyl)ethanone
• 1-(4-(Hexylthio)phenyl)ethan-1-one
• 93570-39-9
• 1-[4-(hexylsulfanyl)phenyl]ethanone

• Inchi： 1S/C14H20OS/c1-3-4-5-6-11-16-14-9-7-13(8-10-14)12(2)15/h7-10H,3-6,11H2,1-2H3
• InChI Key： UZTPNKXWQICTGO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(C)=O)=CC=1)CCCCCC

Computed Properties

• Exact Mass: 236.12348643Da
• Monoisotopic Mass: 236.12348643Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 42.4Ų